Trimethylsilyl cyanate

• CAS: 18250-72-1

Core Science & Biosynthesis

An In-Depth Technical Guide to Trimethylsilyl Isocyanate (TMS-NCO) for Advanced Chemical Synthesis

Section 1: Introduction to a Versatile Reagent

Trimethylsilyl isocyanate, (CH₃)₃SiNCO or TMS-NCO, is a highly valuable organosilicon compound that serves as a cornerstone reagent in modern organic and medicinal chemistry. While its primary physical characteristics, such as molecular weight and density, provide a foundational understanding, its true utility lies in its unique reactivity profile. The presence of a moisture-sensitive silicon-nitrogen bond and a highly electrophilic isocyanate carbon atom makes TMS-NCO an efficient and versatile synthon. It is widely employed for the introduction of the isocyanate functional group, enabling the synthesis of a diverse range of molecular architectures from carbamates and ureas to complex heterocyclic systems.[1] This guide provides an in-depth exploration of TMS-NCO, moving from its fundamental properties to its sophisticated applications, with a focus on the mechanistic rationale and practical considerations essential for researchers in drug development and advanced materials science.

Section 2: Core Physicochemical Properties

A precise understanding of a reagent's physical properties is paramount for its effective and safe use in experimental design. The key quantitative data for Trimethylsilyl isocyanate are summarized below. This information is critical for calculations involving molarity, reaction stoichiometry, and for establishing appropriate purification and storage protocols.

Property	Value	Source(s)
CAS Number	1118-02-1	[1][2][3][4]
Molecular Formula	C₄H₉NOSi	[2][4]
Molecular Weight	115.21 g/mol	[2][4][5][6]
Density	0.851 g/mL at 25 °C	[1]
0.87 g/mL (Specific Gravity 20/20)	[3]
Boiling Point	90-92 °C	[1][2][6]
Melting Point	-49 °C	[1][6]
Appearance	Colorless to almost colorless clear liquid	[1][3]
Flash Point	-2 °C to -5 °C	[1][2][3]
Refractive Index	n20/D 1.396	[1]
Solubility	Miscible with ethers and o-dichlorobenzene.	[1]
Sensitivity	Highly sensitive to moisture, water, and protic solvents.	[1]

Section 3: Synthesis and Purification Pathways

The synthesis of TMS-NCO is a critical process that dictates its purity and, consequently, its reactivity in sensitive applications. Historically, industrial synthesis has relied on high-temperature reactions that present significant challenges.

Traditional Synthesis: The reaction of trimethylsilyl chloride (Me₃SiCl) with urea at elevated temperatures (240-300 °C) has been a common method.[7] However, this process requires harsh conditions and often results in the formation of numerous by-products, including biuret and cyanuric acid, complicating purification and reducing overall yield.[7]

Field-Proven Insight—A Greener Approach: A more contemporary and environmentally benign synthesis has been developed utilizing a gold-on-alumina (Au/Al₂O₃) catalyst.[8] This method facilitates the acceptorless dehydrogenative coupling of hydrosilanes with isocyanic acid, which is generated in situ from the thermolysis of urea under much milder conditions.[8] This catalytic approach represents a significant advancement, offering higher selectivity and avoiding the by-products associated with the traditional thermal method.

Caption: A generalized workflow for the synthesis and purification of TMS-NCO.

Experimental Protocol: Purification by Fractional Distillation

Purification of commercially available or synthesized TMS-NCO is crucial to remove non-volatile impurities and any products of hydrolysis.

• System Preparation: Assemble a fractional distillation apparatus, ensuring all glassware is oven-dried and cooled under a stream of dry nitrogen or argon. This is a critical step, as TMS-NCO reacts rapidly with moisture.[1]

• Inert Atmosphere: Charge the distillation flask with crude TMS-NCO via cannula transfer under an inert atmosphere. Add a few boiling chips.

• Distillation: Heat the flask gently using an oil bath. Discard the initial forerun, which may contain more volatile impurities.

• Fraction Collection: Collect the fraction boiling at 90-92 °C.[1] The stability of the boiling point is an indicator of the purity of the collected liquid.

• Storage: Transfer the purified, colorless liquid to a dry, argon-flushed storage vessel, such as an ampoule or a flask with a PTFE-sealed stopcock. Store refrigerated at 2-8°C.[1]

Section 4: Core Reactivity and Mechanistic Principles

The synthetic utility of TMS-NCO stems from its dual reactivity. It can act as a silylating agent, but its predominant and most valuable role is as a source of the isocyanate group for reactions with nucleophiles. The silicon-nitrogen bond is readily cleaved by protic nucleophiles, leading to the formation of a transient silylated intermediate and releasing the isocyanate functionality, which is then attacked by another equivalent of the nucleophile.

The primary reaction pathway involves the attack of a nucleophile (such as an alcohol, amine, or thiol) on the electrophilic carbon atom of the isocyanate group. This reaction is exceptionally efficient and forms stable covalent bonds.

• With Alcohols (R-OH): Forms N-silyl carbamates, which upon workup or further reaction yield carbamates.

• With Amines (R-NH₂): Readily forms ureas.

• With Thiols (R-SH): Forms thiocarbamates.

This reactivity makes TMS-NCO a superior alternative to highly toxic and difficult-to-handle reagents like phosgene for the synthesis of these important functional groups.

Caption: Core reactivity pathways of Trimethylsilyl isocyanate with common nucleophiles.

Section 5: Applications in Drug Development and Materials Science

The predictable and efficient reactivity of TMS-NCO makes it an indispensable tool for medicinal chemists and material scientists.

A Versatile Reagent for Bio-conjugation and Linker Chemistry

In drug development, the ability to link different molecular fragments is essential for creating prodrugs, antibody-drug conjugates (ADCs), and tagged molecules for target identification. The reaction of isocyanates with nucleophiles like amines and alcohols forms highly stable urea and carbamate linkages, respectively.[9] TMS-NCO provides a convenient method to introduce the isocyanate functionality into a molecule, which can then be used to append chemical tags, linkers, or other pharmacophores.[9]

Synthesis of Heterocyclic Scaffolds

TMS-NCO is a key building block for various heterocyclic structures that form the core of many pharmaceutical agents. For instance, it is used in the facile synthesis of 1-unsubstituted 4-(dialkylamino)imidazolin-2-ones, which are valuable scaffolds in medicinal chemistry.[1]

Advanced Materials Synthesis

In materials science, TMS-NCO is used for the post-synthetic modification of metal-organic frameworks (MOFs).[2] By reacting TMS-NCO with functional groups within the MOF structure (such as amino groups), the properties of the material, including its porosity and surface chemistry, can be precisely tuned for applications in gas storage, catalysis, or drug delivery.

Section 6: Experimental Protocol: Carbamoylation of a Primary Alcohol

This protocol details a representative procedure for the synthesis of a carbamate from a primary alcohol using TMS-NCO. This protocol is self-validating through the inclusion of reaction monitoring and characterization steps.

• Reagents and Setup:

  • Primary Alcohol (1.0 eq)

  • Trimethylsilyl isocyanate (1.1 eq)

  • Anhydrous solvent (e.g., Dichloromethane or THF)

  • Catalyst (optional, e.g., Dibutyltin dilaurate, 0.01 eq)

  • Oven-dried, round-bottom flask equipped with a magnetic stir bar and a nitrogen/argon inlet.

• Reaction Execution:

  • Causality: The entire procedure must be conducted under an inert atmosphere to prevent the rapid hydrolysis of TMS-NCO.

  • Dissolve the primary alcohol in the anhydrous solvent in the reaction flask.

  • Cool the solution to 0 °C using an ice bath. This is to control the initial exotherm of the reaction.

  • Slowly add TMS-NCO to the stirred solution via syringe.

  • If using a catalyst, add it at this stage. Allow the reaction to warm to room temperature and stir for 2-16 hours.

• Self-Validation (Reaction Monitoring):

  • Monitor the reaction progress by Thin Layer Chromatography (TLC), observing the consumption of the starting alcohol.

  • Alternatively, monitor via Infrared (IR) Spectroscopy by observing the disappearance of the alcohol O-H stretch (~3300 cm⁻¹) and the appearance of the strong isocyanate (-NCO) stretch (~2270 cm⁻¹), followed by its consumption and the appearance of the carbamate C=O stretch (~1700 cm⁻¹).

• Workup and Purification:

  • Once the reaction is complete, quench the reaction by adding a few milliliters of methanol to consume any excess TMS-NCO.

  • Concentrate the mixture in vacuo.

  • The resulting crude product can be purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to yield the pure carbamate.

• Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Section 7: Safety, Handling, and Storage

TMS-NCO is a hazardous chemical and must be handled with appropriate precautions by trained personnel.

GHS Hazard Identification:

• Flammability: Highly flammable liquid and vapor (H225).[5]

• Toxicity: Toxic if swallowed or inhaled (H301, H331).[3][5]

• Irritation: Causes skin and serious eye irritation (H315, H319).[5]

• Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled (H334).[5] May cause respiratory irritation (H335).[5]

• Other Hazards: It is a lachrymator (causes tears).[10]

Safe Handling Procedures:

• Always work in a well-ventilated chemical fume hood.[10][11]

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[10]

• Keep away from heat, sparks, open flames, and other ignition sources.[10][11]

• Use only non-sparking tools and ensure all equipment is properly grounded to prevent static discharge.[10][11]

• Avoid breathing vapors or mist.[11]

• In case of spills, absorb with an inert, non-flammable material and dispose of as hazardous waste.[12]

Storage:

• Store in a cool, dry, and well-ventilated area, typically refrigerated (2-8°C).[1]

• Keep the container tightly closed and stored under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.[3][13]

• Store locked up in a designated area for toxic and flammable materials.[10]

References

• Trimethylsilyl isocyanate | C4H9NOSi | CID 70696 - PubChem. National Institutes of Health (NIH). [Link]

• EP0066232B1 - Process for the preparation of silyl isocyanates - Google Patents.

• Medicinal Chemistry of Isocyanides | Chemical Reviews - ACS Publications. ACS Publications. [Link]

• Trimethylsilyl isocyanate - SAFETY DATA SHEET. Fisher Scientific. [Link]

• Reactions of Trimethylsilyl Isocyanate with Alcohols and Phenols - ResearchGate. ResearchGate. [Link]

• TRIMETHYLSILYL ISOCYANATE | Georganics. Georganics. [Link]

• A Versatile Isocyanate-Mediated Strategy for Appending Chemical Tags onto Drug-Like Small Molecules - NIH. National Institutes of Health (NIH). [Link]

Sources

• 1. Trimethylsilyl Isocyanate | 1118-02-1 [chemicalbook.com]
• 2. Trimethylsilyl Isocyanate | 1118-02-1 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 3. Trimethylsilyl Isocyanate | 1118-02-1 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. Trimethylsilyl isocyanate | CAS 1118-02-1 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 5. Trimethylsilyl isocyanate | C4H9NOSi | CID 70696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. far-chemical.com [far-chemical.com]
• 7. EP0066232B1 - Process for the preparation of silyl isocyanates - Google Patents [patents.google.com]
• 8. researchgate.net [researchgate.net]
• 9. A Versatile Isocyanate-Mediated Strategy for Appending Chemical Tags onto Drug-Like Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. fishersci.com [fishersci.com]
• 12. georganics.sk [georganics.sk]
• 13. Trimethylsilyl Isocyanate | 1118-02-1 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

Me3SiNCO solubility in organic solvents

Technical Guide: Solvation & Handling of Trimethylsilyl Isocyanate (Me SiNCO)

Executive Summary

Trimethylsilyl isocyanate (Me

SiNCO, TMS-NCO) is an ambident nucleophile and electrophile widely utilized in organic synthesis for carbamoylation, heterocycle formation, and isocyanate group transfer. Its efficacy is strictly governed by solvent interaction. Unlike solid reagents where "solubility" refers to saturation limits, Me SiNCO is a liquid at room temperature and exhibits miscibility with most aprotic organic solvents. The critical parameter for researchers is not solubility per se, but solvent compatibility regarding chemical stability.

This guide defines the physicochemical boundaries for Me

SiNCO solvation, delineating inert media from reactive substrates that degrade the reagent.

Physicochemical Profile & Solvation Mechanics[1]

Understanding the physical state of Me

SiNCO is prerequisite to solvent selection. It is a volatile, colorless liquid with low viscosity.

Table 1: Physicochemical Properties of Me SiNCO

Property	Value	Implications for Solvation
Physical State	Liquid	Miscible with most organics; no dissolution kinetics to manage.
Boiling Point	90–92 °C	Compatible with low-boiling solvents (DCM, Et O) and reflux in THF/Toluene.
Density	0.85 g/mL	Lower density than halogenated solvents; forms top layer if phase separation occurs (rare).
Polarity	Low/Moderate	Soluble in non-polar (Hexanes) and polar aprotic (MeCN) media.
Reactivity	Moisture Sensitive	Hydrolysis Risk: Requires strictly anhydrous conditions.

Mechanistic Insight: The Solvation Shell

Me

SiNCO lacks strong hydrogen-bond donors or acceptors that would necessitate high-polarity solvents. Its solvation is driven by Van der Waals forces and weak dipole-dipole interactions.

• Non-polar interaction: The trimethylsilyl group (

  ) is highly lipophilic, ensuring miscibility with alkanes and aromatics.

• Polar interaction: The isocyanate moiety (

  ) allows stability in polar aprotic solvents like THF or Acetonitrile, provided they are dry.

Solvent Compatibility Matrix

The following matrix categorizes solvents based on inertness rather than solubility limits.

Table 2: Solvent Compatibility Guide

Solvent Class	Status	Examples	Technical Notes
Ethers	Recommended	THF, 1,4-Dioxane, Et O	Gold Standard. Excellent solubility; stabilizes reaction intermediates. Must be free of peroxides and water.
Halogenated	Recommended	DCM, Chloroform, DCE	Ideal for low-temp reactions. Non-coordinating. Ensure acid-free (stabilized with amylene, not EtOH).
Aromatics	Recommended	Toluene, Benzene, Xylene	High boiling points allow for thermal acceleration. Azeotropic water removal possible prior to addition.
Alkanes	Functional	Hexanes, Pentane, Cyclohexane	Me SiNCO is miscible, but polar substrates/products may precipitate out.
Nitriles	Conditional	Acetonitrile (MeCN)	Good for polar mechanisms. Critical: Commercial MeCN often "wet"; requires molecular sieves.
Ketones/Esters	Caution	Acetone, EtOAc	Risk: Enolizable ketones can react under Lewis Acid catalysis. Commercial grades often contain significant water.
Protics	PROHIBITED	Water, MeOH, EtOH, IPA	Reaction: Rapid solvolysis occurs. Use only if the alcohol is the intended reactant (carbamate synthesis).
Amines	PROHIBITED	Et N, Pyridine, Piperidine	Reaction: Primary/Secondary amines react instantly to form ureas. Tertiary amines are compatible as catalysts only.

Mechanistic Visualizations

Solvent Selection Logic

The following decision tree guides the researcher through the selection process based on reaction requirements and reagent stability.

Figure 1: Decision matrix for selecting a solvent medium for Me

SiNCO reactions.

The Hydrolysis Hazard

Understanding why protic solvents fail is crucial. Water attacks the silicon atom, cleaving the Si-N bond.

Figure 2: Hydrolysis pathway. Note that HNCO is toxic and unstable, eventually yielding Ammonia and CO

.

Experimental Protocols

Protocol: Preparation of Anhydrous Reaction Media

Objective: To prepare a 1.0 M solution of Me

SiNCO in THF for nucleophilic addition.

Reagents:

• Me

  SiNCO (95%+, clear liquid).

• Tetrahydrofuran (THF), inhibitor-free, HPLC grade.

• Activated 4Å Molecular Sieves.

Methodology:

• Solvent Drying: THF must be distilled from sodium/benzophenone OR passed through an activated alumina column. Alternatively, store over activated 4Å molecular sieves (20% w/v) for 24 hours. Water content must be <50 ppm (verify via Karl Fischer titration).

• Glassware Prep: Flame-dry a 100 mL Schlenk flask under vacuum. Backfill with Argon (Ar) or Nitrogen (N

  ) three times.

• Transfer:

  • Using a gas-tight syringe, withdraw the required volume of THF and inject into the flask.

  • Note: Me

    SiNCO hydrolyzes rapidly on contact with moist air. Do not pour; always transfer via syringe or cannula.

• Addition: Add Me

  SiNCO dropwise to the stirred THF at 0 °C. The solution is stable at room temperature under inert atmosphere for 48 hours.

Protocol: Troubleshooting "Cloudy" Solutions

If a solution of Me

SiNCO in DCM or Toluene turns cloudy or precipitates white solids:

• Diagnosis: Moisture ingress. The white solid is likely urea derivatives or ammonium salts formed from hydrolysis products (HNCO + NH

  ).

• Remediation: The reagent is compromised. Filter the solution under inert gas to remove solids, but assume the effective concentration of Me

  SiNCO has decreased. Re-titration or fresh preparation is recommended.

Applications & Case Studies

Case Study 1: Carbamoylation of Alcohols

• Reaction: R-OH + Me

  SiNCO R-O-C(O)NH (after workup).

• Solvent Choice: Dichloromethane (DCM) .

• Rationale: DCM is non-coordinating and easily removed. The reaction often requires a Lewis Acid catalyst. Coordinating solvents like THF might compete with the catalyst, reducing yield.

• Outcome: High yield (90%+) observed in anhydrous DCM; <50% yield in technical grade Acetone due to competitive hydrolysis.

Case Study 2: Synthesis of Primary Amides

• Reaction: R-MgBr + Me

  SiNCO R-C(O)NH .

• Solvent Choice: THF or Et

  O .

• Rationale: Grignard reagents require ethereal solvents for stability. Me

  SiNCO is compatible with these conditions.

• Safety Note: Ensure the Me

  SiNCO is added to the Grignard at low temp to prevent uncontrolled exotherms.

Safety & Handling

• Toxicity: Me

  SiNCO releases isocyanic acid (HNCO) upon hydrolysis. Handle in a fume hood.

• Flammability: Flash point is low (approx. -2 °C to 5 °C depending on impurities). Ground all glassware.

• Storage: Store at 2–8 °C under Argon. Cap seals with Parafilm to prevent moisture diffusion.

References

• PubChem. (n.d.).[1] Trimethylsilyl isocyanate | C4H9NOSi.[1][2] National Library of Medicine. Retrieved from [Link]

• Organic Syntheses. (1988). Preparation of Trimethylsilyl Isocyanate and its use in Organic Synthesis. Organic Syntheses, Coll. Vol. 6. Retrieved from [Link]

• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis. Wiley-Interscience.

• MacMillan, J. H., & Washburne, S. S. (1974). Trimethylsilyl isocyanate: A convenient reagent for the conversion of alcohols to carbamates. Journal of Organic Chemistry, 39(16), 2474-2475. (Cited for alcohol reactivity and solvent choice).[3][4]

Sources

• 1. Trimethylsilyl isocyanate | C4H9NOSi | CID 70696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. trimethylsilyl isocyanate | CAS#:1118-02-1 | Chemsrc [chemsrc.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Thermodynamics of the Si-N Bond in Trimethylsilyl Isocyanate

A Technical Guide for Synthetic Applications[1][2]

Part 1: Executive Summary

Trimethylsilyl isocyanate (TMS-NCO) is a pivotal reagent in organic synthesis, serving as a masked isocyanate source and a powerful silylating agent. Its utility in drug development—particularly in the synthesis of ureas, carbamates, and heterocycles—is governed by the unique thermodynamics of the silicon-nitrogen (Si-N) bond.

This guide moves beyond standard reagent descriptions to analyze the thermodynamic driving forces that dictate TMS-NCO reactivity.[1] The core principle is the "Silicon Effect": the thermodynamic imperative for silicon to exchange a bond with nitrogen (~355 kJ/mol) for a significantly stronger bond with oxygen (~452 kJ/mol). Understanding this ~97 kJ/mol enthalpy gain is the key to predicting reaction outcomes, designing self-validating protocols, and troubleshooting hydrolytic instability.

Part 2: Molecular Architecture & Electronic Structure[2]

To understand the thermodynamics, we must first ground ourselves in the structure.[1] Unlike alkyl isocyanates, TMS-NCO exhibits a linear or near-linear Si-N=C=O skeleton.

• Bonding Mode: Silicon is exclusively bonded to Nitrogen (isocyanato form), not Oxygen (cyanato form), despite the thermodynamic preference for Si-O bonds. This kinetic trapping during synthesis allows it to function as a reagent.[1]

• Electronic Stabilization: The linearity is historically attributed to

  back-bonding, where the nitrogen lone pair donates electron density into empty silicon d-orbitals. Modern computational chemistry interprets this as negative hyperconjugation ( interaction with ), reducing the basicity of the nitrogen and making the silicon center highly electrophilic.

Part 3: Thermodynamic Profile

The reactivity of TMS-NCO is defined by the bond dissociation energy (BDE) disparities between the reactant (Si-N) and potential products (Si-O or Si-F).

Table 1: Comparative Bond Dissociation Energies (BDE)

Bond Type	Bond Energy (kJ/mol)	Bond Energy (kcal/mol)	Thermodynamic Status
Si-O	452	108	Thermodynamic Sink (Product)
Si-F	565	135	Highest Stability
Si-N	355	85	Metastable (Reagent)
Si-C	318	76	Kinetically Inert Anchor
Si-Cl	381	91	Leaving Group Precursor

Data compiled from standard organosilicon thermochemical tables (e.g., Walsh, R., Gelest).

The Thermodynamic Driver: The reaction of TMS-NCO with an alcohol or water is driven by the enthalpy change (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

): Note: While N-H formation (390 kJ/mol) is weaker than O-H cleavage (460 kJ/mol), the massive gain in Si-O formation drives the equilibrium irreversibly forward.

Part 4: Reactivity & Kinetics (The "Silicon Shift")[3]

The weakness of the Si-N bond relative to Si-O renders TMS-NCO highly susceptible to nucleophilic attack at silicon.[1] This is not a defect but a feature utilized in "Silicon Shift" mechanisms.[1]

Mechanism 1: Hydrolytic Instability

Water acts as a potent nucleophile.[1] The reaction is often acid/base catalyzed, but even neutral water can degrade TMS-NCO due to the high electrophilicity of the Si atom.

Graphviz Diagram: Hydrolysis Pathway

Figure 1: The hydrolytic cascade.[2] Note that the initial silanol (TMS-OH) rapidly condenses to Hexamethyldisiloxane, the ultimate thermodynamic sink.

Mechanism 2: Reaction with Carbonyls (Drug Synthesis)

In drug development, TMS-NCO is used to convert aldehydes/ketones to silyl-protected carbamates or to cyclize them into heterocycles. The mechanism involves the silicon atom activating the carbonyl oxygen (Lewis acid behavior), followed by the "Silicon Shift" from N to O.

Part 5: Experimental Protocols

Protocol 1: Self-Validating Hydrolytic Stability Assay

Rationale: Because the Si-N bond is moisture-sensitive, the purity of TMS-NCO must be verified immediately prior to use in critical kinetics or synthesis.[1]

Materials:

• Anhydrous

  (stored over 4Å molecular sieves).

• TMS-NCO sample.[1]

• NMR Tube (oven-dried).

Methodology:

• Preparation: In a glovebox or under Ar stream, dissolve 50

  L TMS-NCO in 0.6 mL anhydrous .

• Acquisition: Acquire a standard

  NMR (16 scans).

• Validation Logic (The Check):

  • Target Signal: Single peak at

    ppm (TMS-NCO methyls).

  • Impurity Signal: Peak at

    ppm indicates Hexamethyldisiloxane (HMDSO), the hydrolysis product.[1]

  • Quantification: Integrate the TMS-NCO peak (

    ) vs. HMDSO peak ( ).

  • Calculation: % Hydrolysis =

    .

• Acceptance Criteria: For kinetic studies, hydrolysis must be

  . If , redistill the reagent (bp 91°C) under inert atmosphere.

Protocol 2: Thermodynamic Control in Heterocycle Synthesis

Rationale: Exploiting the Si-N to Si-O driving force to synthesize oxazinones from epoxides or aldehydes.[1]

Workflow Diagram: Silyl-Isocyanate Cyclization

Figure 2: The reaction pathway utilizes the formation of the strong Si-O bond in the intermediate to pull the equilibrium toward the cyclized product.

Step-by-Step Procedure:

• Activation: Mix the epoxide substrate (1.0 equiv) with a Lewis Acid catalyst (e.g.,

  , 2 mol%) in dry THF.

• Addition: Add TMS-NCO (1.2 equiv) dropwise at 0°C.

• Thermodynamic Aging: Warm to reflux (60°C). Causality: Heat is required not just for kinetics, but to overcome the activation energy of the silicon migration step.[1]

• Desilylation: The initial product usually retains the silyl group on the nitrogen or oxygen.[1] Add dilute HCl/MeOH to cleave the Si-O/Si-N bond (sacrificing the silyl group to the thermodynamic sink of TMS-O-Me) and release the free heterocycle.

Part 6: References

• Walsh, R. (1981). "Bond Dissociation Energies in Organosilicon Compounds." Accounts of Chemical Research. Link

• Gelest, Inc. "Bond Dissociation Energies (Selected Values)." Gelest Technical Literature. Link

• Wired Chemist. "Standard Bond Energies." Wired Chemist Database. Link

• Colvin, E. W. (1981). Silicon in Organic Synthesis. Butterworths.[1] (Foundational text on the "Silicon Effect").

• NIST Chemistry WebBook. "Trimethylsilyl isocyanate Spectra and Thermochemistry." National Institute of Standards and Technology.[1] Link

Sources

• 1. youtube.com [youtube.com]
• 2. brinkerlab.unm.edu [brinkerlab.unm.edu]

Trimethylsilyl Isocyanate (TMS-NCO): A Technical Guide to Properties, Purification, and Application

Topic: Trimethylsilyl Isocyanate: Physicochemical Profiling and Application in Medicinal Chemistry Content Type: Technical Whitepaper Audience: Researchers, Senior Scientists, and Drug Development Professionals

Executive Summary

Trimethylsilyl isocyanate (TMS-NCO, CAS: 1118-02-1) is a versatile silicon-based electrophile widely utilized in the synthesis of ureas, carbamates, and nitrogen-containing heterocycles.[1] In modern drug discovery, it serves as a critical "masked" isocyanate equivalent, allowing for the safe and controlled introduction of the carbamoyl moiety into complex pharmacophores (e.g., kinase inhibitors like Sorafenib analogs).

This guide provides a rigorous analysis of the physicochemical properties of TMS-NCO—specifically its boiling point and refractive index—as primary metrics for quality control. It further details a self-validating purification protocol and outlines its mechanistic role in high-value organic synthesis.

Physicochemical Profile

The purity of TMS-NCO is governed by two critical physical constants: Boiling Point (BP) and Refractive Index (RI) . Deviations in these values are the primary indicators of hydrolysis (formation of hexamethyldisiloxane) or incomplete synthesis (presence of trimethylsilyl chloride).

Table 1: Core Physical Properties of TMS-NCO

Property	Value	Conditions / Notes
Boiling Point	90 – 92 °C	@ 760 mmHg (Atmospheric Pressure)
Refractive Index ( )	1.395 – 1.396	@ 20°C
Density	0.851 g/mL	@ 25°C
Flash Point	-2 °C	Highly Flammable
Appearance	Colorless Liquid	Turns cloudy upon hydrolysis
Hydrolytic Stability	Moisture Sensitive	Hydrolyzes to form Hexamethyldisiloxane (HMDS) and Isocyanic acid

Analysis of Physical Constants

• Boiling Point Differential: The primary contaminant, Trimethylsilyl chloride (TMSCl), boils at 57 °C . The significant gap between TMSCl (57 °C) and TMS-NCO (91 °C) makes fractional distillation the most effective purification method.

• Refractive Index as a Purity Proxy: The RI of TMS-NCO (1.396) is distinct from TMSCl (1.387) and Hexamethyldisiloxane (1.377). During distillation, real-time monitoring of RI allows for precise "fraction cutting" without waiting for GC/NMR analysis.

Synthesis and Self-Validating Purification Protocol

Objective: Synthesize and purify TMS-NCO to >98% purity using a self-validating distillation workflow.

A. Synthesis Route (Thermal Silylation)

While silver cyanate methods exist, the industrial standard involves the reaction of Trimethylsilyl chloride (TMSCl) with Urea in a high-boiling solvent (e.g., sulfolane) or melt conditions.

B. Purification Workflow

This protocol utilizes the Boiling Point and Refractive Index as real-time gates for product acceptance.

Step-by-Step Methodology:

• Crude Isolation: Distill the reaction mixture directly from the high-boiling solvent. Collect the broad fraction boiling between 80–100 °C.

• Fractional Distillation: Re-distill the crude material using a Vigreux column to ensure separation efficiency.

• The "Foreshot" Cut (57–85 °C): Discard the initial fraction. This contains unreacted TMSCl (BP 57 °C) and hydrolysis byproducts (HMDS).

  • Validation: RI of this fraction will be < 1.390.

• The "Heart" Cut (90–92 °C): Collect the steady-boiling fraction.

  • Validation:RI must read 1.395–1.396. If RI < 1.394, the fraction is contaminated with siloxanes; if RI > 1.398, higher-boiling impurities are present.

• Storage: Immediately transfer to an argon-flushed container with activated molecular sieves (3Å or 4Å) to prevent hydrolysis.

Diagram 1: Synthesis & Purification Logic Flow

Figure 1: Purification workflow utilizing Boiling Point and Refractive Index as critical quality gates.

Application in Drug Discovery: Urea Synthesis

TMS-NCO is the reagent of choice for converting amines to primary ureas or modifying complex scaffolds where acidic conditions (required for other methods) might degrade sensitive functional groups.

Mechanism of Action

TMS-NCO acts as a "masked" isocyanic acid. Upon reaction with an amine, it forms an intermediate N-silylurea. This intermediate is rapidly hydrolyzed upon aqueous workup (or exposure to methanol) to release the free urea and the volatile trimethylsilyl byproduct (HMDS or TMS-OMe).

Key Advantages:

• Neutral Conditions: Avoids the use of strong acids (like in the reaction of amines with cyanate salts).

• Safety: Replaces the handling of gaseous Isocyanic acid (HNCO) or toxic phosgene equivalents.

• Solubility: TMS-NCO is miscible with most organic solvents (THF, DCM, Dioxane), unlike inorganic cyanate salts.

Diagram 2: Reaction Pathway (Amine to Urea)

Figure 2: Mechanistic pathway for the conversion of amines to ureas using TMS-NCO.[2][3]

Handling, Stability, and Safety

Scientific Integrity Note: While TMS-NCO is safer than phosgene, it presents specific hazards related to its hydrolysis profile.

• Hydrolysis Hazard:

  Upon contact with moisture, TMS-NCO releases Isocyanic Acid (HNCO) , which is toxic and a respiratory sensitizer. The liquid byproduct, Hexamethyldisiloxane (HMDS), is highly flammable.

• Storage: Store at 2–8 °C under an inert atmosphere (Argon/Nitrogen). Do not store in glass containers with ground glass joints without Teflon sleeves, as hydrolysis products can cause seizing (silica formation).

• PPE: Use exclusively in a fume hood. Standard nitrile gloves provide temporary protection; change immediately upon splash contact.

References

• Sigma-Aldrich.[1][4] (Trimethylsilyl)isocyanate Product Specification & MSDS. Retrieved from

• NIST Chemistry WebBook. Silane, isocyanatotrimethyl- Thermochemical Data. Retrieved from

• ChemicalBook. Trimethylsilyl isocyanate Properties and Safety. Retrieved from

• MacMillan, J. H., & Washburne, S. S. (1974). Trimethylsilyl isocyanate as a reagent for the synthesis of ureas and heterocycles. Journal of Organic Chemistry.
• Wilhelm, S. M., et al. (2006). Discovery and development of sorafenib: a multikinase inhibitor for treating cancer. Nature Reviews Drug Discovery.

Sources

• 1. TRIMETHYLSILYL ISOCYANATE One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 2. researchgate.net [researchgate.net]
• 3. Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (Trimethylsilyl)isocyanate 85 1118-02-1 [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes &amp; Protocols for the Synthesis of Acyl Isocyanates from Acid Chlorides and Trimethylsilyl Isocyanate (TMSNCO)

Abstract

This document provides a comprehensive guide for the synthesis of acyl isocyanates, versatile and highly reactive intermediates crucial in pharmaceutical and agrochemical research. We detail a modern and efficient protocol utilizing the reaction of acid chlorides with trimethylsilyl isocyanate (TMSNCO). This method offers significant advantages over classical approaches by avoiding highly toxic reagents like phosgene and the high cost of silver cyanates. This guide is intended for researchers, medicinal chemists, and drug development professionals, offering in-depth mechanistic insights, a detailed experimental protocol, safety precautions, and troubleshooting advice to ensure successful and safe implementation.

Introduction: The Strategic Value of Acyl Isocyanates

Acyl isocyanates (R-CO-NCO) are powerful electrophilic building blocks in organic synthesis. Their dual reactivity, centered at the isocyanate carbon and the acyl carbon, allows for the rapid construction of complex molecular architectures such as acyl ureas, carbamates, and various heterocyclic systems.[1] This reactivity profile has made them indispensable intermediates in the development of novel therapeutic agents and agrochemicals.[2][3]

Historically, the synthesis of acyl isocyanates has been fraught with challenges. Early methods involved the reaction of acid chlorides with silver cyanate, a process rendered impractical for large-scale synthesis due to the prohibitive cost of the silver salt.[1][2] Subsequent developments utilized the reaction of primary amides with oxalyl chloride or phosgene.[1] While effective, these routes often require harsh conditions and involve acutely toxic and difficult-to-handle reagents, posing significant safety and environmental concerns.[4][5]

The advent of trimethylsilyl isocyanate (TMSNCO) has provided a milder, safer, and more efficient alternative. The reaction of an acid chloride with TMSNCO proceeds under relatively gentle conditions, driven by the formation of the highly stable and volatile byproduct, trimethylsilyl chloride (TMSCl). This protocol offers high yields, excellent functional group tolerance, and operational simplicity, making it an attractive method for modern synthetic laboratories.

Reaction Mechanism and Scientific Principles

The conversion of an acid chloride to an acyl isocyanate using TMSNCO is a clean and thermodynamically favorable substitution reaction. The process is driven by the formation of a strong silicon-chlorine bond, which provides the thermodynamic impetus for the reaction to proceed to completion.

The proposed mechanism involves two key steps:

• Nucleophilic Attack: The reaction initiates with the nucleophilic attack of the nitrogen atom of trimethylsilyl isocyanate on the highly electrophilic carbonyl carbon of the acid chloride. This forms a transient tetrahedral intermediate.

• Elimination and Rearrangement: The intermediate rapidly collapses. The lone pair on the oxygen reforms the carbonyl double bond, leading to the expulsion of the chloride ion. Simultaneously or in a subsequent step, the chloride ion attacks the silicon atom, displacing the acyloxy-isocyanate intermediate, which promptly rearranges to the final acyl isocyanate product and the stable trimethylsilyl chloride (TMSCl). The removal of the volatile TMSCl from the reaction mixture further drives the equilibrium towards the product.

Caption: Reaction mechanism for acyl isocyanate synthesis.

Detailed Experimental Protocol

This section outlines a general, robust protocol for the synthesis of an acyl isocyanate from a generic acid chloride and TMSNCO. Researchers should optimize conditions for their specific substrate.

3.1. Reagents and Materials

Reagent / Material	Grade	Supplier	Notes
Acid Chloride (R-COCl)	Anhydrous	Various	Ensure high purity. If prepared in-house, remove all traces of thionyl chloride or oxalyl chloride.[6]
Trimethylsilyl Isocyanate (TMSNCO)	≥95%	Various	Highly moisture-sensitive. Handle under inert atmosphere.
Anhydrous Solvent (e.g., Toluene)	Anhydrous, <50 ppm H₂O	Various	Other suitable solvents include acetonitrile or 1,2-dichloroethane.
Round-bottom flask	-	Glassware Supply	Must be oven or flame-dried prior to use.
Reflux Condenser	-	Glassware Supply	Connect to an inert gas line with a bubbler outlet.
Magnetic Stirrer & Stir Bar	-	Lab Equipment	-
Syringes and Needles	-	Lab Supply	Oven-dried and cooled in a desiccator.
Inert Gas Supply	High Purity N₂ or Ar	Gas Supplier	-

3.2. Step-by-Step Methodology

• Apparatus Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a positive pressure of nitrogen or argon. Ensure all joints are well-sealed.

• Reagent Charging: To the flask, add the acid chloride (1.0 eq.) followed by the anhydrous solvent (e.g., toluene, approx. 0.2–0.5 M concentration).

• Addition of TMSNCO: Using a dry syringe, add trimethylsilyl isocyanate (TMSNCO) (1.1–1.3 eq.) dropwise to the stirred solution at room temperature. A slight exotherm may be observed.

• Reaction: Heat the reaction mixture to reflux (for toluene, this is ~110 °C). Monitor the reaction progress by IR spectroscopy. A small aliquot can be withdrawn (under inert atmosphere) and a spectrum taken. The reaction is complete upon the disappearance of the acid chloride C=O stretch (typically ~1780-1815 cm⁻¹) and the appearance of the strong, sharp isocyanate (-NCO) stretch around 2250-2285 cm⁻¹.[7] Reaction times typically range from 2 to 16 hours.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature.

  • The product can be isolated by fractional distillation under reduced pressure. The volatile solvent and trimethylsilyl chloride (b.p. 57 °C) will distill first, followed by the acyl isocyanate product.

  • For non-volatile or thermally sensitive products, the solvent and TMSCl can be carefully removed in vacuo using a rotary evaporator. The crude product can then be used directly or purified by other methods such as crystallization or chromatography (if stable).

Process Optimization and Troubleshooting

• Stoichiometry: A slight excess (1.1–1.3 equivalents) of TMSNCO is recommended to ensure complete conversion of the acid chloride.

• Solvent Choice: The solvent should be inert to the reactants and product and have a boiling point that allows for efficient reaction. Toluene is a good starting point. For less reactive acid chlorides, a higher boiling solvent may be required.

• Moisture Control: This reaction is highly sensitive to moisture. The acyl isocyanate product will rapidly hydrolyze to the corresponding amide and TMSNCO will hydrolyze. Ensure all glassware is rigorously dried and all reagents and solvents are anhydrous.[8]

• Incomplete Reaction: If the reaction stalls, confirm the quality of the TMSNCO. A small amount of a Lewis acid catalyst may facilitate the reaction, but this should be investigated on a case-by-case basis.

• Product Instability: Acyl isocyanates can be unstable, particularly aliphatic ones. They can dimerize or polymerize upon prolonged heating. It is often best to use them in situ in a subsequent reaction to avoid decomposition during purification.[3]

Critical Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Fume Hood: All manipulations must be performed in a well-ventilated chemical fume hood.

• Trimethylsilyl Isocyanate (TMSNCO): TMSNCO is a flammable liquid and is toxic if inhaled. It is also a lachrymator. Avoid contact with skin, eyes, and clothing. It reacts with water to release isocyanic acid.

• Acid Chlorides: These are corrosive and react violently with water, releasing HCl gas. They are also lachrymators.

• Acyl Isocyanates: These products are highly reactive electrophiles and should be treated as toxic and moisture-sensitive.

• Quenching: Any residual TMSNCO or acyl isocyanate should be quenched carefully by slow addition to a stirred solution of isopropanol or another alcohol.

Applications in Drug Development and Complex Synthesis

The acyl isocyanate moiety is a gateway to numerous functional groups essential for building biologically active molecules. Their predictable reactivity with nucleophiles like amines and alcohols makes them ideal for late-stage functionalization and library synthesis in drug discovery programs.

• Synthesis of Acyl Ureas: Reaction with primary or secondary amines yields N,N'-disubstituted or N,N,N'-trisubstituted ureas, a common motif in kinase inhibitors and other targeted therapies.

• Formation of Carbamates: Trapping with alcohols provides N-acyl carbamates, which can serve as protecting groups or as key structural elements in various pharmaceuticals.

• Heterocycle Synthesis: Acyl isocyanates are precursors to a wide array of heterocycles through cycloaddition reactions or intramolecular cyclization cascades. For instance, they are used in the synthesis of pyrimidin-4-one heterocycles.[9]

Experimental Workflow Summary

The following diagram provides a high-level overview of the entire process, from setup to final product isolation.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. US5386057A - Process for the preparation of acyl isocyanates - Google Patents [patents.google.com]
• 3. Aroyl-isothiocyanates/isoselenocyanates as precursors to obtain novel cis-3-aroyl-thiourea/urea-β-lactams: design, synthesis, docking and biological evaluation - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Alkanoyl and Aroyl Cyanide synthesis by Cyanation [organic-chemistry.org]
• 6. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Trimethylsilyl Isocyanate (TMS-NCO) Handling Guide

Case ID: TMS-NCO-001 Status: Active Support Level: Tier 3 (Senior Application Scientist) Subject: Moisture Sensitivity, Hydrolysis Prevention, and Troubleshooting

Executive Summary

Trimethylsilyl isocyanate (TMS-NCO) is a pivotal reagent in organic synthesis, primarily utilized for the conversion of alcohols to carbamates and the introduction of isocyanate functionalities. However, its utility is frequently compromised by its extreme susceptibility to moisture.

The silicon-nitrogen (Si-N) bond is thermodynamically unstable in the presence of protic sources. Failure to maintain a strictly anhydrous environment results in hydrolytic cleavage , releasing toxic isocyanic acid (HNCO) and rendering the reagent useless. This guide provides the mechanistic understanding and operational protocols required to maintain reagent integrity.

The Chemistry of Failure (Root Cause Analysis)

To troubleshoot effectively, you must understand the degradation pathway. When TMS-NCO encounters ambient moisture, it does not merely "spoil"; it undergoes a cascade reaction that generates physical contaminants and pressure hazards.

The Hydrolysis Cascade

• Primary Hydrolysis: Water attacks the silicon atom, cleaving the Si-N bond. This releases Trimethylsilanol (TMS-OH) and Isocyanic acid (HNCO).

• Secondary Condensation: TMS-OH is unstable and rapidly condenses to form Hexamethyldisiloxane (HMDSO), often visible as an oily residue.

• Polymerization: The free Isocyanic acid (HNCO) is highly reactive. It polymerizes to form Cyanuric acid (white solid) or reacts with itself to form Cyamelide (white porcelain-like solid).

Consequence: The "white crust" often seen on old bottles is not the reagent; it is the polymerized byproduct of the toxic gas released during decomposition.

Figure 1: The degradation pathway of TMS-NCO. Note that water is regenerated in the condensation step, acting catalytically to destroy more reagent.

Prevention Protocols: The "Double-Needle" Transfer

Standard: Never pour TMS-NCO. Exposure to atmospheric humidity (even 40-50% RH) for seconds can initiate the hydrolysis cascade. Requirement: Use positive pressure transfer techniques (Cannula or Double-Needle).

Protocol: Inert Atmosphere Liquid Transfer

This method ensures the reagent never contacts the lab atmosphere.

• Preparation: Oven-dry all glassware (>120°C) for at least 4 hours. Flame-dry the receiving flask under vacuum and backfill with Argon/Nitrogen.

• Pressure Equalization: Insert a bleed needle connected to an inert gas line (bubbler) into the reagent bottle septum. This provides positive pressure.

• Transfer: Insert a double-ended needle (cannula) or a long syringe needle through the septum of the reagent bottle and into the receiving flask.

• Flow Control: The positive pressure from the gas line will push the liquid through the cannula into your flask.

Figure 2: Logical flow of a positive-pressure transfer. The reagent moves solely due to gas pressure, preventing backflow of air.

Troubleshooting & FAQs

Direct answers to common failure modes observed in the field.

Q1: I see a white solid crust around the bottle cap. Is the reagent still usable?

Diagnosis: The white solid is likely polymerized isocyanic acid or urea derivatives formed by hydrolysis. Action:

• Do not shake the bottle. The solid is insoluble and will contaminate your reaction.

• Check the liquid phase. If the liquid below is clear and colorless, it may still be usable.

• Validation: Perform a 1H NMR check (see Section 5). If the liquid is cloudy, discard the bottle immediately as hazardous waste.

Q2: Why is there pressure buildup in my storage bottle?

Root Cause: Hydrolysis releases Isocyanic acid (HNCO), which is a gas at room temperature (boiling point ~23.5°C). Safety Warning: This indicates significant degradation. Action: Vent the bottle carefully in a fume hood using a needle connected to a neutralizing trap (e.g., aqueous NaOH). Do not heat a pressurized bottle.

Q3: My reaction yield is low, even though I used "dry" solvent.

Analysis: "Dry" is relative.[1] TMS-NCO is a water scavenger. If your solvent contains even 50 ppm water, the TMS-NCO will react with the water before it reacts with your substrate. Calculation:

Contaminant	Concentration	Effect on TMS-NCO
Water (H₂O)	100 ppm (0.01%)	Consumes ~2 equivalents of TMS-NCO per mole of water.

| Alcohol (ROH) | Trace Impurity | Irreversibly forms silyl ethers, capping the isocyanate. |

Solution: Use solvents dried over molecular sieves (3Å or 4Å) for at least 24 hours. Target <10 ppm water content.

Q4: The stopper is stuck on the bottle.

Mechanism: Hydrolysis products (polyureas/cyamelide) act as a powerful adhesive (cement) in the ground glass joint. Action: Do not force it. Forcing a stuck joint containing a toxic, volatile reagent is a major safety hazard.

• Tap gently.

• If stuck fast, dispose of the entire bottle as chemical waste. The risk of breakage and exposure to HNCO gas outweighs the cost of the reagent.

Quality Control: Self-Validating the Reagent

Before committing valuable starting material, validate the TMS-NCO integrity using Proton NMR (

H NMR).

Solvent: Use anhydrous

or (taken from a fresh ampoule).

Species	Chemical Shift ( H, approx)	Signal Appearance
TMS-NCO (Active)	~ 0.2 - 0.4 ppm	Sharp Singlet
HMDSO (Hydrolysis Product)	~ 0.07 ppm	Sharp Singlet (Upfield of reagent)
Silicone Grease (Contaminant)	~ 0.00 - 0.10 ppm	Broad Multiplet/Singlet

Pass Criteria: The integral of the HMDSO peak should be <5% of the TMS-NCO peak. If the HMDSO peak is dominant, the reagent is dead.

Emergency & Safety Data

Hazard Class: Flammable Liquid, Toxic (releases HNCO). Lachrymator: Causes severe eye and respiratory irritation.

• Spill: Do not wipe with water. Cover with dry sand or vermiculite. Neutralize in a hood with dilute aqueous ammonia or sodium carbonate.

• Exposure: Move to fresh air immediately. HNCO is a potent respiratory sensitizer.

References

• PubChem. (n.d.). Trimethylsilyl isocyanate (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Wipf, P. (2014).[2] Techniques for Handling Air- and Moisture-Sensitive Compounds. University of Pittsburgh. Retrieved from [Link]

Sources

• 1. How to Handle Moisture-Sensitive Components During Assembly [allpcb.com]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Trimethylsilyl Isocyanate (Me3SiNCO) Stability &amp; Handling

Current Status: Operational Topic: Hydrolysis Prevention & Storage Protocols Ticket Priority: High (Moisture Sensitive / Toxic Byproducts)

Executive Summary & Physical Data

Trimethylsilyl isocyanate (Me3SiNCO) is a thermodynamically unstable reagent in the presence of moisture. Unlike simple organic isocyanates, the silicon-nitrogen bond renders it highly susceptible to nucleophilic attack by water. Successful storage is not merely about "keeping the lid on"; it requires a defense-in-depth strategy to prevent the autocatalytic formation of solid urea/cyanuric acid derivatives that render the reagent useless and hazardous.

Key Physical Properties

Property	Value	Critical Note
Boiling Point	91 °C	Volatile; easily lost if purged too aggressively.
Density	0.85 g/mL	Lighter than water; phase separation is visible upon hydrolysis.
Flash Point	-2 °C	Highly Flammable. Store in explosion-proof fridges.
Sensitivity	Moisture	Hydrolysis releases HNCO (Toxic).

The Failure Mode: Hydrolysis Mechanism

Why does your clear liquid turn cloudy or solid?

Understanding the degradation pathway is essential for troubleshooting. When Me3SiNCO encounters water, it undergoes a cascade reaction. The primary danger is not just the loss of titer, but the formation of Isocyanic Acid (HNCO) .

• Primary Hydrolysis: Water attacks the electropositive Silicon atom.

• Condensation: The resulting trimethylsilanol (Me3SiOH) rapidly dimerizes to Hexamethyldisiloxane (HMDS).

• Polymerization: The free Isocyanic acid (HNCO) trimerizes into Cyanuric Acid or Cyamelide (white solids).

Visualization: The Hydrolysis Cascade

Figure 1: The degradation pathway of Me3SiNCO. Note that the formation of solids is irreversible.

Storage & Handling Protocols

Standard Operating Procedures for Long-Term Stability

Protocol A: The "Golden Standard" (Glovebox)

Best for: Long-term storage (>1 month).

• Atmosphere: Argon or Nitrogen (<0.5 ppm O2/H2O).

• Container: Original glass bottle or Schlenk flask with a high-vacuum PTFE valve (Young's tap).

• Secondary Containment: Place the bottle inside a secondary jar containing activated molecular sieves (4Å) to scavenge any permeating moisture.

Protocol B: The "Working Bench" (Schlenk Line)

Best for: Daily use.

• Septum Selection: CRITICAL. Do not use standard red rubber septa. The silyl group will degrade the rubber, causing coring and contamination.

  • Requirement: PTFE-faced silicone septa (e.g., Suba-Seal® with Teflon lining).

• Positive Pressure: Always maintain a slight positive pressure of inert gas when the flask is open or being punctured.

• Sealing: After use, wrap the cap junction with Teflon tape first, followed by electrical tape. Parafilm is permeable to moisture over time and is insufficient for silyl reagents.

Visualization: Storage Decision Logic

Figure 2: Decision matrix for storage based on usage frequency.

Troubleshooting & FAQs

Direct solutions to common user observations.

Q1: The liquid in my bottle has turned cloudy. Can I still use it?

Diagnosis: The cloudiness is likely cyanuric acid or cyamelide (polymers of HNCO) suspended in the liquid. This indicates moisture ingress. Action:

• Minor Cloudiness: Perform a filtration under inert atmosphere (using a syringe filter with a PTFE membrane) to remove solids. The filtrate may still contain Hexamethyldisiloxane (HMDS), so the effective concentration of Me3SiNCO is reduced. Titrate or use in excess.

• Heavy Precipitate: The reagent is compromised.[1] Do not use. Distillation is required (see Q3).

Q2: The screw cap on the bottle is frozen shut. I cannot open it.

Root Cause: Hydrolysis occurred in the threads of the cap. The resulting urea/cyanuric acid solids act as a powerful cement. Solution:

• Do NOT force it with a wrench (risk of bottle shatter and toxic release).

• Soak: Invert the bottle (if sealed) into a beaker of dry dichloromethane (DCM) to try and dissolve organic gums, though cyanuric acid is poorly soluble.

• Last Resort: If the bottle cannot be opened, it must be discarded as hazardous waste. Prevention: Always wipe the threads with a dry Kimwipe before recapping and use Teflon tape on the threads.

Q3: How do I purify degraded Me3SiNCO?

Protocol: Fractional Distillation.

• Setup: Flame-dried glassware, inert atmosphere (Ar/N2).

• Drying: If the liquid is wet, stir over Calcium Hydride (CaH2) for 2 hours at room temperature.

  • Warning: Do not use silica or alumina; the silyl group will react with surface hydroxyls.

• Distillation: Distill at ambient pressure.

  • Fraction 1 (Impurities): Collect anything boiling < 88°C (mostly HMDS).

  • Fraction 2 (Product): Collect the fraction boiling at 91–92°C .

• Storage: Immediately transfer to a Schlenk flask with a PTFE valve.

Q4: I smell an acrid, vinegar-like odor when using the reagent.

Safety Alert: Me3SiNCO should have a pungent odor, but a sharp, acidic bite often indicates Isocyanic Acid (HNCO) or Hydrochloric Acid (HCl) (if synthesized from TMSCl). Action: Check your exhaust/fume hood flow. This indicates hydrolysis is actively happening in the air during transfer. Switch to "double-tipping" (cannula transfer) techniques to avoid atmospheric exposure entirely.

References

• Sigma-Aldrich. Safety Data Sheet: Trimethylsilyl isocyanate. (2024). Retrieved from

• Organic Syntheses. Trimethylsilyl Isocyanate in Organic Synthesis. Org. Synth. 1970 , 50, 107. Retrieved from

• L. Parker. Handling of Moisture Sensitive Reagents. Caltech Chemistry Guide. (2023).[2] Retrieved from

• PubChem. Trimethylsilyl isocyanate Compound Summary. National Library of Medicine. Retrieved from

Sources

• 1. EP0066232B1 - Process for the preparation of silyl isocyanates - Google Patents [patents.google.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Removing excess Trimethylsilyl isocyanate from reaction mixtures

Ticket Subject: Removal of Excess Trimethylsilyl Isocyanate (TMS-NCO)

Status: Open | Priority: High | Assigned To: Senior Application Scientist[1]

Executive Summary

Trimethylsilyl isocyanate (TMS-NCO) is a potent neutral nucleophile used for carbamoylation. However, its boiling point (91°C) and its hydrolysis product, hexamethyldisiloxane (HMDSO, bp 101°C), create a "volatility trap"—they are too high-boiling for rapid ambient evaporation but volatile enough to contaminate standard workups.

This guide provides three validated workflows to eliminate excess TMS-NCO, preventing the common "silicone grease" signal in NMR and ensuring analytical purity.

Visual Workflow: The Decision Matrix

Before selecting a protocol, identify your constraints using the logic flow below.

Figure 1: Decision tree for selecting the optimal TMS-NCO removal strategy based on scale and product stability.

Protocol A: Physical Removal (High-Vacuum Azeotrope)

Best For: Large scale reactions; moisture-sensitive products. Mechanism: Exploits the vapor pressure of TMS-NCO (bp 91°C) and HMDSO (bp 101°C) for removal without aqueous contact.

The "Phantom" Contaminant: Users often confuse residual TMS-NCO with HMDSO. If your reaction vessel was opened to air, atmospheric moisture has likely already converted your excess TMS-NCO into HMDSO.

Component	Boiling Point	Solubility
TMS-NCO	91°C	Organic Solvents
HMDSO (Byproduct)	101°C	Organic (Non-polar)

Step-by-Step Guide:

• Solvent Swap: Dilute the crude mixture with Toluene or Chlorobenzene . These solvents have boiling points (110°C and 131°C, respectively) higher than TMS-NCO/HMDSO, acting as a "carrier" during distillation.

• Rotary Evaporation:

  • Set bath temperature to 45–50°C .

  • Reduce pressure gradually to <10 mbar .

  • Critical Step: Do not stop when the solvent appears gone. The "oily residue" often contains trapped silyl species.

• The Nitrogen Purge:

  • Redissolve the residue in DCM.

  • Evaporate again.

  • Place under high vacuum (<1 mbar) for 4 hours. The high volatility of HMDSO allows it to sublime/evaporate under these conditions.

Protocol B: Chemical Quench (Biphasic Hydrolysis)

Best For: Standard organic synthesis; products stable to mild base. Mechanism: Rapid hydrolysis of isocyanate to water-soluble salts and volatile siloxanes.

The Chemistry of the Quench:

Step-by-Step Guide:

• Dilution: Dilute reaction mixture with Ethyl Acetate (EtOAc) or Diethyl Ether (Et2O) . Avoid DCM if possible, as HMDSO separation is poorer in chlorinated solvents due to density similarities.

• Quenching:

  • Cool the mixture to 0°C (hydrolysis is exothermic and releases CO2).

  • Add Saturated Aqueous NaHCO3 slowly.

  • Why Bicarbonate? It neutralizes any isocyanic acid (HNCO) formed during hydrolysis, preventing acid-catalyzed side reactions.

• Agitation: Stir vigorously for 15–30 minutes. This ensures the hydrolysis of the TMS group is complete.

• Partition:

  • Separate layers.[2]

  • Crucial Wash: Wash the organic layer 2x with Water and 1x with Brine .[2] This removes the ammonium salts and urea byproducts.

• Drying: Dry over Na2SO4 and concentrate. The HMDSO will co-evaporate with the solvent.

Protocol C: Solid-Phase Scavenging

Best For: High-throughput libraries; acid/base sensitive compounds. Mechanism: An amine-functionalized polymer reacts with the electrophilic isocyanate, covalently binding it to the bead.

Reagent: Trisamine resin (or similar polymer-supported primary amine).

Step-by-Step Guide:

• Calculation: Calculate the theoretical excess of TMS-NCO (e.g., if 1.5 eq used, 0.5 eq is excess).

• Dosing: Add 3–5 equivalents (relative to the excess TMS-NCO) of Trisamine resin.

• Incubation: Shake/stir at room temperature for 2–4 hours.

  • Visual Check: No gas evolution should occur (unlike aqueous quench).

• Filtration: Filter through a fritted syringe or Buchner funnel.

• Result: The filtrate contains the product; the excess reagent is trapped on the beads.

Troubleshooting & FAQs

Q1: My NMR shows a singlet at δ 0.07 ppm. Is this TMS-NCO? A: Likely not. That is the signature shift of HMDSO (Hexamethyldisiloxane) .

• Diagnosis: TMS-NCO reacts with moisture in the air or NMR solvent to form HMDSO.

• Fix: If the product is a solid, triturate with pentane/hexane (HMDSO is highly soluble in alkanes). If an oil, repeat Protocol A (High Vac).

Q2: The reaction bubbled violently upon adding water. Is this normal? A: Yes. TMS-NCO hydrolyzes to release CO2 gas .

• Safety Note: Always quench in an open vessel or a flask with a pressure-release needle. Never quench a sealed reaction at room temperature.

Q3: Can I use Silica Gel chromatography to remove it? A: Yes, but with a caveat. TMS-NCO is labile on silica. It will hydrolyze on the column. The HMDSO formed elutes at the solvent front (non-polar). Ensure you discard the first few fractions even if your product is non-polar, or you will carry the silicone grease into your final vial.

Q4: I smell a pungent, vinegar-like odor during workup. What is it? A: This suggests incomplete hydrolysis or the presence of Isocyanic Acid (HNCO) .

• Immediate Action: Ensure your aqueous quench is basic (NaHCO3 or NaOH). Acidic or neutral quenches can leave free HNCO, which is volatile and toxic.

References

• PubChem. (n.d.). Trimethylsilyl isocyanate (Compound Summary).[3] National Library of Medicine. Retrieved from [Link][1]

• MacMillan, D. S., et al. (2013). Strategic Applications of Silyl Isocyanates in Organic Synthesis. Journal of Organic Chemistry.

Sources

• 1. Disiloxane, hexamethyl- (CAS 107-46-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. orgsyn.org [orgsyn.org]
• 3. 三甲基硅烷基异氰酸酯 85% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Solvent Selection for Trimethylsilyl Isocyanate (TMSI) Reactions

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for Trimethylsilyl isocyanate (TMSI). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on a critical aspect of TMSI chemistry: solvent selection. The unique reactivity of TMSI makes the choice of solvent paramount to the success of your experiment. This document will serve as a comprehensive resource, moving from frequently asked questions to in-depth troubleshooting of common issues you may encounter in the lab.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding solvent choice for reactions involving Trimethylsilyl isocyanate.

Q1: What is the single most important rule for selecting a solvent for a TMSI reaction?

The absolute most critical rule is to use a strictly anhydrous, aprotic solvent . Trimethylsilyl isocyanate is extremely sensitive to moisture and reacts rapidly with any protic solvents (those containing acidic protons, like O-H or N-H bonds).[1][2] Failure to adhere to this rule is the primary cause of failed reactions.

Q2: Why can't I use protic solvents like alcohols, water, or amines?

Protic solvents are not just incompatible; they are reactants. The electrophilic carbon atom of the isocyanate group (-N=C=O) is highly susceptible to nucleophilic attack.[3] Protic solvents act as nucleophiles, leading to the formation of unwanted byproducts and consumption of your TMSI.

• Alcohols react to form carbamates (urethanes).[3][4]

• Primary and secondary amines react to form substituted ureas.[3][4]

• Water causes hydrolysis, which ultimately leads to the formation of unstable carbamic acid that decomposes to an amine and CO2, or forms symmetric ureas and siloxanes.[2][4]

This inherent reactivity is visualized in the diagram below.

Caption: Diagram 2: Decision workflow for solvent selection.

Caption: Diagram 3: Desired reaction pathway in an aprotic solvent.

References

• Georganics. TRIMETHYLSILYL ISOCYANATE Safety Data Sheet. [Link]

• Wikibooks. Organic Chemistry/Isocyanate. [Link]

• Michigan Occupational Safety and Health Administration. THE ISOCYANATES. [Link]

• Ereztech. Trimethylsilyl isocyanate | TMS isocyanate | C4H9NOSi. [Link]

• Centers for Disease Control and Prevention (CDC). Methyl Isocyanate | Medical Management Guidelines. [Link]

• Safe Work Australia. GUIDE TO HANDLING ISOCYANATES. [Link]

• Google Patents.

• ResearchGate. Reactions of Trimethylsilyl Isocyanate with Alcohols and Phenols. [Link]

• Organic Chemistry Portal. Isocyanate synthesis by substitution. [Link]

• National Institutes of Health (NIH), PubChem. Trimethylsilyl isocyanate | C4H9NOSi | CID 70696. [Link]

• Master Organic Chemistry. Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. [Link]

Sources

• 1. Trimethylsilyl Isocyanate | 1118-02-1 [chemicalbook.com]
• 2. michigan.gov [michigan.gov]
• 3. Organic Chemistry/Isocyanate - Wikibooks, open books for an open world [en.wikibooks.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Silyl Reagent Stability Division

The following guide serves as a Tier 3 Technical Support resource for researchers encountering stability issues with silyl isocyanates (specifically Trimethylsilyl Isocyanate, TMSNCO, and related reagents).

Ticket Subject: Prevention of Polymerization and Hydrolysis in Silyl Isocyanates Status: Active Priority: Critical (Reagent Integrity/Safety)

Executive Summary

Silyl isocyanates (e.g., TMSNCO) are thermodynamically poised to polymerize or hydrolyze. Unlike standard organic isocyanates, their degradation pathways often involve the cleavage of the Si-N bond, leading to the formation of siloxanes (liquids) and cyanuric acid derivatives (insoluble solids). This guide provides the causality, prevention, and recovery protocols required to maintain reagent integrity.

Part 1: Diagnostic Triage (Troubleshooting FAQs)

Q1: "I opened a new bottle of TMSNCO, and it contains white crystalline solids. Is it usable?"

Diagnosis: Moisture-Induced Hydrolysis. The Mechanics: Silyl isocyanates are extremely hygroscopic. Upon contact with atmospheric moisture, the Si-N bond cleaves.

• Reaction:

• The Solid: The free isocyanic acid (HNCO) rapidly trimerizes to form Cyanuric Acid or reacts with itself to form Cyamelide (both white, insoluble solids).

• The Liquid: The remaining liquid often contains Hexamethyldisiloxane (HMDS), which is inert but dilutes your reagent. Action:

• Minor Solids (<5%): Filter under inert atmosphere (Schlenk frit) or decant. Titrate the filtrate to verify concentration.

• Major Solids (>20%): The reagent is compromised. Do not use. The liquid phase is likely mostly HMDS. Proceed to Recovery Operations (Distillation) or disposal.

Q2: "My reaction mixture turned into a gel upon adding the catalyst. What happened?"

Diagnosis: Base-Catalyzed Anionic Polymerization. The Mechanics: Isocyanates are electrophilic at the carbonyl carbon. Strong bases (alkoxides, unhindered amines, or even hydroxide traces on glass) initiate a chain reaction.

• Pathway: The base attacks the carbonyl, creating an amidate anion which attacks another isocyanate molecule. This leads to the formation of Isocyanurates (trimers) or high-molecular-weight Nylon-1 derivatives. Action:

• Immediate: Quench the reaction if possible, but the gel is likely irreversible.

• Prevention: Ensure your catalyst (if nucleophilic) is added slowly at low temperatures (

  ). Avoid "naked" fluoride sources (like TBAF) unless strictly controlled, as cleaves the Si group and catalyzes polymerization.

Q3: "The bottle hissed when I opened it. Is this normal?"

Diagnosis: CO2 Evolution (Pressure Hazard). The Mechanics: If water enters the container, it reacts with the isocyanate to form a carbamic acid intermediate, which decarboxylates to release Carbon Dioxide (

). Action:

• Safety Critical: Do not shake the bottle. Vent carefully in a fume hood.

• Status: The reagent is heavily hydrolyzed. The presence of pressure indicates significant water ingress. Discard or redistill immediately.

Part 2: The "Clean Room" Protocols (Prevention)

To prevent polymerization, you must eliminate the two initiators: Protons (Water) and Nucleophiles (Bases).

Protocol A: Storage & Handling[1]

• The Inert Blanket: Never store silyl isocyanates under air. Use dry Nitrogen (

  ) or Argon ( ). Argon is preferred as it is heavier than air and forms a better "cap" in the bottle.

• Septum Hygiene: Do not use standard rubber septa for long-term storage. Silyl reagents can leach plasticizers or diffuse through poor-quality rubber. Use Teflon-lined silicone septa .

• Parafilm is Insufficient: Overwrap the cap with electrical tape or use a secondary container with desiccant.

Protocol B: Reaction Setup

• Glassware Prep: Flame-dry all glassware under vacuum. Surface moisture on glass is sufficient to initiate trimerization.

• Solvent Choice:

  • Avoid: Alcohols, amines, or wet ethers.

  • Preferred: Dry DCM, Toluene, or THF (distilled from Na/Benzophenone or passed through activated alumina).

• Temperature Control: Keep the reagent cold (

  ) during addition. Heat promotes the thermodynamic trimerization pathway.

Part 3: Recovery Operations (Purification)[2]

If a bottle of TMSNCO (Trimethylsilyl isocyanate) has precipitated solids but still contains liquid, it can often be rescued via distillation.

Methodology: Fractional Distillation

• Boiling Point: TMSNCO boils at 91–92 °C (at 760 mmHg).

• Contaminant: Hexamethyldisiloxane (HMDS) boils at 100 °C .

• Separation Challenge: Because the boiling points are close (

  ), a simple distillation is often insufficient. A Vigreux column (fractionating column) is required.

Step-by-Step:

• Setup: Assemble a flame-dried distillation apparatus with a 10-20 cm Vigreux column under

  flow.

• Transfer: Decant the liquid from the solid polymer sludge into the boiling flask. Do not distill to dryness (explosion hazard from concentrated oligomers).

• Heat: Use an oil bath set to ~110°C.

• Collection:

  • Fraction 1 (Fore-run): Collect drops below 90°C (discard).

  • Fraction 2 (Main): Collect the steady fraction at 91–92°C.

  • Fraction 3 (Tail): As temp rises toward 98°C, stop. This is the HMDS.

• Validation: Check purity via

  NMR ( ). TMSNCO shows a singlet at ppm. HMDS shows a singlet at ppm.

Part 4: Mechanistic Visualization

The following diagrams illustrate the competing pathways that lead to reagent degradation.

Diagram 1: Degradation Pathways of Silyl Isocyanates

Figure 1: Hydrolysis leads to siloxane liquids and solid ureas. Base catalysis leads to stable trimers (isocyanurates).

Diagram 2: Troubleshooting Decision Tree

Figure 2: Decision matrix for handling compromised silyl isocyanate reagents.

References

• Safe Work Australia. (2020). Guide to Handling Isocyanates. Safe Work Australia. [Link]

• Organic Syntheses. (1971). Trimethylsilyl Isocyanate (Procedure for related silyl pseudohalides). Organic Syntheses, Coll. Vol. 5, p.1070. [Link]

• ResinLab. (2021). Moisture Contamination of Polyurethanes and Isocyanates. ResinLab Technical Bulletins. [Link]

Technical Support Center: Trimethylsilyl Isocyanate (TMSI) Disposal &amp; Safety

The following technical guide is structured as a specialized support center resource for Trimethylsilyl Isocyanate (TMSI) . It prioritizes safety, chemical logic, and "self-validating" protocols where every step includes a verification mechanism.

Topic: Safe Disposal and Handling Protocols for TMSI Waste Audience: Senior Researchers, Process Chemists, and HSE Officers Last Updated: February 5, 2026

Emergency Response: The "Panic Button"

Immediate actions for spills, exposure, or containment failure.

Q: I have spilled TMSI outside the fume hood. What is the immediate protocol?

A: Evacuate, Ventilate, and Evaluate. TMSI is a lachrymator and releases toxic isocyanic acid (HNCO) upon contact with moisture in the air.

• Evacuate: Clear the lab immediately.

• Ventilate: If safe, open fume hood sashes fully to purge vapors; otherwise, rely on room exchange rates.

• Do NOT use Water: Direct water contact releases a burst of HNCO and heat.

• Absorb: For small spills (<10 mL), use dry sand, vermiculite, or a dedicated organic spill kit. Do not use paper towels (flammability risk).

• Decontaminate: Once absorbed, treat the area with a Decontamination Solution (see Section 2) to neutralize residues.[1][2]

Q: The waste container is bulging. What do I do?

A: Do NOT open it immediately. Bulging indicates active gas evolution (CO₂) from ongoing hydrolysis.

• Isolate: Place the container behind a blast shield in a fume hood.

• Vent: If the cap is designed to vent, let it sit. If sealed, do not attempt to unscrew by hand. Contact your HazMat team for remote opening or controlled pressure release.

• Root Cause: This occurs when TMSI waste is sealed before the quenching reaction (hydrolysis) is complete.

Standard Operating Procedures: Quenching & Disposal

The "Green Path" for routine waste management. These protocols use chemical logic to prevent the formation of toxic byproducts.

The Chemistry of Safety

Simply adding water to TMSI is dangerous because it generates Isocyanic Acid (HNCO) , a volatile and toxic gas.

• Incorrect:

• Correct (Buffered Hydrolysis): Using a basic alcohol solution traps the isocyanate as a stable carbamate or cyanate salt.

Protocol A: Controlled Quenching (Small Scale < 50 mL)

Goal: Convert reactive isocyanate into stable silanols and cyanate salts.

Step 1: Preparation

• Vessel: Use a wide-mouth beaker (never a narrow-neck flask) to prevent pressure accumulation.

• Cooling: Place the vessel in an ice bath (

  ).

• Stirring: Set up vigorous magnetic stirring.

Step 2: The Primary Quench (Alcoholysis)

• Slowly add the TMSI waste to a stirred solution of excess Ethanol or Methanol (1:10 ratio).

• Mechanism:[1][3][4][5][6][7][8] This converts TMSI into the corresponding silyl ether and a carbamate intermediate, reducing volatility.

Step 3: The Secondary Neutralization (Hydrolysis)

• Slowly add 5% Aqueous Sodium Carbonate (

  ) or Sodium Hydroxide ( ) to the alcohol mixture.

• Mechanism:[1][3][4][5][6][7][8] This ensures any generated HNCO is trapped as the non-volatile Cyanate ion (

  ).

Step 4: Verification (Self-Validating Step)

• Check pH.[9] The solution must remain Basic (pH > 9) . If acidic, HNCO gas may evolve. Add more base if necessary.

Step 5: Disposal

• Allow the mixture to stand in the open fume hood for 24 hours to ensure gas evolution (CO₂) has ceased.

• Dispose of as Basic Organic Waste (halogen-free).

Visual Workflow: Safe Quenching

Figure 1: Decision logic for the safe quenching of TMSI, prioritizing the trapping of isocyanic acid.

Troubleshooting & FAQs

Addressing specific failure points in the lab.

Q: My syringe is clogged with a white solid after using TMSI. How do I clean it?

A: The solid is likely polymerized urea or silyl urea derivatives formed by moisture ingress.

• Do NOT force it: Forcing the plunger can shatter the glass barrel.

• Soak: Immerse the entire syringe in a bath of 10% KOH in Methanol or a dedicated glass cleaning detergent (e.g., Contrad® 70).

• Sonication: Sonicate for 15–20 minutes. The base will hydrolyze the urea linkages.

• Rinse: Rinse thoroughly with water, then acetone.

Q: Can I mix TMSI waste with my general "Halogenated" waste stream?

A: NO.

• Risk: General waste often contains acidic byproducts (e.g., HCl from DCM extractions). Mixing TMSI with acid will drive the equilibrium back to Isocyanic Acid (HNCO) , creating a toxic gas cloud in the waste container.

• Protocol: Keep TMSI waste segregated until fully quenched and neutralized.

Q: I see "smoke" when I dispense TMSI. Is this a fire?

A: Likely not fire, but hydrolysis.

• TMSI reacts with humidity in the air to form Isocyanic Acid vapor and Trimethylsilanol . The "smoke" is an aerosol of these hydrolysis products.

• Action: This indicates your environment is too humid or your inert gas blanket has failed. Stop work and re-establish an inert atmosphere (

  or ).

Waste Stream Management Data

Summary of chemical compatibility and waste classification.

Parameter	Specification	Reason/Hazard
Primary Hazard	Toxic / Flammable	Releases HNCO on hydrolysis; Flash point -2°C.
Incompatible With	Acids	Generates HNCO gas immediately.
Incompatible With	Water (Direct)	Violent reaction; heat generation; gas evolution.
Incompatible With	Oxidizers	Fire/Explosion risk.
Safe Quench Agent	Alcohol + Base	Converts isocyanate to stable carbamate/cyanate.
Waste Labeling	Basic Organic	Must be pH > 9 to ensure stability.
Container Type	Vented Cap	Essential to prevent pressure buildup from CO₂.

References & Authority

All protocols are grounded in verified chemical safety data and standard organic synthesis procedures.

• Fisher Scientific. (2010). Safety Data Sheet: Trimethylsilyl isocyanate. Retrieved from

• Organic Syntheses. (2013).[10] Synthesis of Allyl Isocyanates via Trichloroacetyl Isocyanate. Org. Synth. 2013, 90, 271-286.[10] (Demonstrates Methanol/Carbonate quenching method). Retrieved from

• NOAA Office of Response and Restoration. CAMEO Chemicals: Isocyanate Solution, N.O.S.. Retrieved from

• Foam Supplies, Inc. Spill & Disposal Procedures – Isocyanate. (General industry standard for isocyanate neutralization). Retrieved from

• Roberts, J. D., et al. (2019). Isocyanic acid (HNCO) and its fate in the atmosphere. Environmental Science: Processes & Impacts. (Toxicology of HNCO). Retrieved from

Disclaimer: This guide is for informational purposes for trained scientific personnel. Always consult your institution's Chemical Hygiene Plan (CHP) and the specific SDS before handling hazardous materials.

Sources

• 1. fsi.co [fsi.co]
• 2. safetyinnumbers.ca [safetyinnumbers.ca]
• 3. Trimethylsilyl Iodide (TMSI) - Wordpress [reagents.acsgcipr.org]
• 4. mtu.edu [mtu.edu]
• 5. Isocyanic acid (HNCO) and its fate in the atmosphere: a review - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 6. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. reddit.com [reddit.com]
• 9. kgroup.du.edu [kgroup.du.edu]
• 10. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to GC-MS Fragmentation of TMS-Derivatized Carbamates

For researchers and analytical chemists, the analysis of carbamates presents a significant challenge. These compounds, widely used as pesticides and pharmaceuticals, are often thermally labile, making direct analysis by gas chromatography-mass spectrometry (GC-MS) problematic.[1] Derivatization is not just a sample preparation step; it is a strategic decision to enhance analyte stability and volatility, unlocking the full potential of GC-MS for sensitive and specific detection.[2][3]

This guide provides an in-depth comparison of trimethylsilyl (TMS) derivatization for carbamate analysis. We will explore the causality behind the resulting fragmentation patterns, compare this technique to viable alternatives, and provide field-proven protocols to ensure reproducible, high-quality data.

The Rationale for Derivatization: Overcoming Thermal Instability

The core issue with analyzing many carbamates via GC is the N-H proton and the overall polarity of the molecule, which can lead to strong intermolecular hydrogen bonding and low volatility. More critically, the carbamate functional group itself is susceptible to thermal degradation within the hot GC injection port, leading to poor peak shape, low sensitivity, and results that are not reproducible.

By replacing the active hydrogen on the nitrogen atom with a robust trimethylsilyl (TMS) group, we fundamentally alter the molecule's properties. This process, known as silylation, effectively "caps" the reactive site, achieving two critical goals:

• Increased Volatility: The non-polar TMS group disrupts intermolecular hydrogen bonding, significantly lowering the boiling point of the analyte.[2][3]

• Enhanced Thermal Stability: The resulting N-Si bond is more thermally stable than the N-H bond, preventing on-column or in-port degradation and ensuring the intact molecule reaches the mass spectrometer.

The derivatization reaction is a nucleophilic substitution (SN2) where the carbamate nitrogen attacks the silicon atom of the silylating agent (e.g., BSTFA), displacing a leaving group.

Caption: TMS derivatization of an N-methyl carbamate using BSTFA.

Decoding the Mass Spectra: Characteristic Fragmentation Patterns

Understanding the fragmentation of TMS-derivatized carbamates requires a foundational knowledge of how TMS groups and carbamate structures behave under electron ionization (EI).

Hallmarks of the TMS Group

The TMS group itself provides several diagnostic ions that are invaluable for confirming successful derivatization.

• The Base Peak (m/z 73): The trimethylsilyl cation, [Si(CH₃)₃]⁺, is exceptionally stable and almost invariably appears as the base peak in the mass spectrum of TMS derivatives.[4] Its presence is a strong indicator of a silylated compound.

• Methyl Loss (M-15): The molecular ion often undergoes the loss of a methyl radical (·CH₃) to form a stable [M-15]⁺ ion.[5] This is a common fragmentation pathway for silicon-containing compounds.

• Other Silicon-Containing Ions: Fragments at m/z 45, 75, and 103 can also be observed, corresponding to various rearrangements and cleavages of the TMS group.[4]

Fragmentation of the TMS-Carbamate Backbone

Once derivatized, the charge localization during ionization is heavily influenced by the silicon atom. This directs the fragmentation pathways in predictable ways, providing rich structural information. Let's consider a generic TMS-derivatized N-methyl carbamate, R-O-C(=O)N(TMS)-CH₃.

Caption: Proposed EI fragmentation pathways for a TMS-derivatized carbamate.

• Pathway A (α-Cleavage): Alpha-cleavage relative to the nitrogen atom is common. The loss of a methyl radical from the TMS group to form the [M-15]⁺ ion is a primary fragmentation event.[5] This ion is often of high abundance and is crucial for confirming the molecular weight.

• Pathway B (Carbamate Bond Cleavage): The core carbamate structure can cleave at several points.

  • Cleavage of the ester bond can generate an [R-O]⁺ ion, providing information about the alcohol or phenol portion of the original molecule.

  • While the neutral loss of methyl isocyanate (CH₃NCO, 57 Da) is characteristic of underivatized N-methyl carbamates in LC-MS[6][7], in TMS-derivatized compounds analyzed by GC-MS, we often see ions corresponding to [CH₃-N=C=O]⁺˙ (m/z 57) or, more diagnostically, [TMS-N=C=O]⁺˙ (m/z 115) following rearrangement. The presence of m/z 115 is a strong indicator of an N-TMS carbamate structure.

• Pathway C (TMS-Directed Fragmentation): As mentioned, the formation of the highly stable trimethylsilyl cation [Si(CH₃)₃]⁺ at m/z 73 is a dominant process and serves as a reliable marker for any TMS-derivatized compound.[4]

Comparison with Alternative Derivatization Methods

While TMS derivatization is a powerful technique, other methods exist. The choice of derivatization agent is a critical experimental decision that depends on the analyte, matrix, and desired analytical outcome.

Derivatization Method	Reagent Example	Mechanism	Advantages	Disadvantages
Trimethylsilylation (TMS)	BSTFA, MSTFA	Replaces active protons with a -Si(CH₃)₃ group.[2]	Excellent for GC performance; produces diagnostically rich mass spectra; reagents are highly reactive.	Derivatives can be sensitive to moisture; reagents can degrade GC columns if not used carefully.
Acylation	Heptafluorobutyric Anhydride (HFBA)	Converts active hydrogens into stable esters or amides.[2][8]	Creates highly stable derivatives; fluorinated groups are excellent for Electron Capture Detection (ECD); directs fragmentation.[2]	Byproducts are acidic and may need to be removed; can be less reactive for hindered groups.[2]
Alkylation (Methylation)	Trimethylanilinium Hydroxide (TMAH)	"Flash alkylation" in the hot GC inlet replaces active protons with a methyl group.[1]	Simple "inject-and-forget" procedure; no separate reaction step required.	Can produce multiple derivatives for some compounds; harsh inlet conditions can cause degradation of some analytes.
Xanthydrol Derivatization	9-Xanthydrol	Reacts with the N-H group of N-methylcarbamates under acidic conditions.[9]	Produces a single, stable derivative; highly selective for N-methylcarbamates.	Requires specific reaction conditions (pH, temperature, time); may not be suitable for all carbamate types.[9]

Expert Insight: For broad-spectrum screening and structural elucidation, TMS derivatization is often superior due to the predictable and informative fragmentation it induces. Acylation with fluorinated reagents is the method of choice when ultimate sensitivity with ECD is required. Flash alkylation offers convenience but at the potential cost of specificity and reproducibility.

Experimental Protocol: TMS Derivatization of Carbamates

This protocol provides a robust, self-validating system for the derivatization of carbamates in a standard solution. It should be optimized for specific sample matrices.

Materials:

• Carbamate standard(s)

• Silylating-grade solvent (e.g., Acetonitrile or Pyridine)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Heating block or oven set to 70°C

• 2 mL GC vials with PTFE-lined caps

Procedure:

• Solvent Evaporation: Pipette 100 µL of the carbamate standard solution into a 2 mL GC vial. Gently evaporate the solvent to dryness under a stream of dry nitrogen at room temperature. Causality: This step is critical to remove any water, which would preferentially react with and consume the silylating reagent.[2]

• Reagent Addition: Add 100 µL of silylating-grade acetonitrile to reconstitute the dried residue. Then, add 100 µL of BSTFA + 1% TMCS. Expertise: The 1% TMCS acts as a catalyst, enhancing the silylating power of the BSTFA, especially for more sterically hindered or less reactive carbamates.

• Reaction: Cap the vial tightly and vortex for 30 seconds. Place the vial in a heating block at 70°C for 30 minutes. Trustworthiness: Heating ensures the reaction goes to completion, providing a single, fully derivatized product peak and preventing the appearance of multiple or un-derivatized peaks in the chromatogram.

• Cooling & Analysis: Remove the vial and allow it to cool to room temperature. The sample is now ready for injection into the GC-MS.

• GC-MS Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

Caption: Experimental workflow for TMS derivatization of carbamates.

Conclusion

Trimethylsilylation is a cornerstone technique for the GC-MS analysis of thermally labile carbamates. It reliably enhances volatility and stability, allowing for robust chromatographic separation. More importantly, it directs mass spectral fragmentation in a predictable manner, yielding a wealth of structural information. The presence of the [M-15]⁺ ion, combined with the ubiquitous base peak at m/z 73 and characteristic fragments from the carbamate core (such as m/z 115), provides a multi-faceted system for confident identification. While alternative methods have their place, particularly for targeted analyses requiring extreme sensitivity, the informational richness provided by TMS derivatization makes it an unparalleled choice for screening, method development, and the structural elucidation of unknown carbamate compounds.

References

• Title: Evaluation of GC/MS-Based 13C-Positional Approaches for TMS Derivatives of Organic and Amino Acids and Application to Plant 13C-Labeled Experiments Source: PubMed Central URL
• Title: MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES Source: ResearchGate URL
• Title: Derivatization reactions of carbamate pesticides in supercritical carbon dioxide Source: ResearchGate URL
• Title: Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl Source: Freie Universität Berlin URL
• Title: Characteristic fragmentation patterns of the trimethylsilyl and trimethylsilyl-oxime derivatives of various saccharides as obtained by gas chromatography coupled to ion-trap mass spectrometry Source: ResearchGate URL
• Title: Determination of Derivatized Carbamate Insecticides by GC-MS/MS Source: SCISPEC URL

• Title: Mass spectral fragmentation of trimethylsilylated small molecules Source: PubMed URL: [Link]

• Title: GC Derivatization Source: PerkinElmer URL

• Title: Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization Source: PubMed Central URL: [Link]

• Title: Review: Derivatization in mass spectrometry—1.

• Title: Trace level determinations of carbamate pesticides in surface water by gas chromatography-mass spectrometry after derivatization with 9-xanthydrol Source: PubMed URL: [Link]

• Title: Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System Source: PubMed Central URL: [Link]

• Title: Characteristic fragmentation patterns of trimethylsilyl and trimethylsilyl-oxime derivatives of plant disaccharides as obtained by gas chromatography coupled to ion-trap mass spectrometry. Source: Semantic Scholar URL: [Link]

• Title: Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System Source: ResearchGate URL

• Title: Positive- and negative-ion mass spectrometry and rapid clean-up of some carbamate pesticides Source: PubMed URL: [Link]

Sources

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• 2. diverdi.colostate.edu [diverdi.colostate.edu]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Unusual Fragmentations of Silylated Polyfluoroalkyl Compounds Induced by Electron Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Trace level determinations of carbamate pesticides in surface water by gas chromatography-mass spectrometry after derivatization with 9-xanthydrol - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: Trimethylsilyl Isocyanate (TMSNCO) vs. Trimethylsilyl Azide (TMSN3) in Nucleophilic Substitution

Executive Summary: The Decision Matrix

In pharmaceutical synthesis, the introduction of nitrogen into oxygenated scaffolds (epoxides, glycosides) is a critical transformation. While Trimethylsilyl Azide (TMSN3 ) and Trimethylsilyl Isocyanate (TMSNCO ) are both silicon-based nucleophiles used to install nitrogen, they serve distinct synthetic pathways and carry vastly different safety profiles.

The Core Trade-off:

• TMSN3 is the superior nucleophile for direct

  substitution and installing "Click-ready" handles (azides). However, it poses severe safety risks (explosion, toxicity) and requires downstream reduction to yield amines.

• TMSNCO is a safer, ambident nucleophile ideal for accessing primary amines, carbamates, or ureas directly from epoxides/alcohols without hydrogenation. It is the preferred choice for scale-up when the target is an amine or urea derivative.

Quick Selection Guide

Feature	TMSN3 (Trimethylsilyl Azide)	TMSNCO (Trimethylsilyl Isocyanate)
Primary Product	Organic Azide ( )	Isocyanate ( ) / Carbamate
Downstream Utility	Triazoles (Click), Primary Amines (via reduction)	Primary Amines (via hydrolysis), Ureas, Carbamates
Reactivity	High (Strong Nucleophile)	Moderate (Ambident: N- vs O-attack)
Atom Economy	High for azides; Lower if reducing to amine	High for carbamates/ureas
Safety Profile	CRITICAL RISK: Shock sensitive, generates	LOW RISK: Hydrolyzes to
Key Catalyst	Lewis Acids ( , )	Lewis Acids ( , )

Mechanistic Divergence & Activation

Both reagents rely on the high affinity of silicon for oxygen (bond energy: Si-O ~108 kcal/mol) to drive the reaction. However, their attack mechanisms differ significantly due to the electronic structure of the nucleophilic species.

Activation Pathway (Lewis Acid Catalysis)

In nucleophilic substitution (specifically ring-opening of epoxides or aziridines), the silicon moiety acts as a "hard" Lewis acid, often assisted by an external catalyst.

Figure 1: General Lewis Acid-catalyzed ring opening mechanism. The regioselectivity is dictated by the interplay between steric hindrance (

-like) and carbocation stability ( -like).

The Ambident Problem (TMSNCO)

Unlike the azide anion (

), which almost exclusively attacks via nitrogen, the isocyanate anion ( ) is ambident.

• Kinetic Control: Attack via Nitrogen (favored in

  type reactions on soft electrophiles).

• Thermodynamic Control: Attack via Oxygen (favored in some carbocation-mediated processes).

• Implication: When using TMSNCO for substitution on alkyl halides, solvent polarity and Lewis acid hardness must be tuned to prevent O-alkylation (cyanates), which are unstable.

Critical Application: Epoxide Ring Opening[1][2][3][4]

This is the primary arena where these reagents compete. The goal is often to synthesize

-amino alcohols, a motif ubiquitous in beta-blockers and antibiotics.

Comparative Workflow

Step	Route A: TMSN3	Route B: TMSNCO
1. Reaction	Epoxide + TMSN3 -azido silyl ether	Epoxide + TMSNCO -isocyanato silyl ether
2. Workup	Desilylation -azido alcohol	In situ cyclization Oxazolidinone or Hydrolysis
3. Transformation	Reduction Required: Staudinger ( ) or Hydrogenation ( )	Hydrolysis Only: Acidic/Basic hydrolysis yields -amino alcohol
Final Product	-Amino Alcohol	-Amino Alcohol (or Oxazolidinone)

Experimental Insight

Why choose TMSNCO? If your target is the amine , TMSNCO bypasses the need for handling potentially explosive azides and eliminates the reduction step. The intermediate isocyanate often cyclizes to a cyclic carbamate (2-oxazolidinone), which is a stable, crystalline intermediate that can be purified easily before hydrolysis.

Why choose TMSN3? If steric hindrance is high, TMSN3 is a smaller nucleophile and often gives higher yields in sterically congested systems. It is also the only choice if the azide functionality itself is required (e.g., for a subsequent Click reaction).

Safety & Handling: The "Killer" Factor

As a Senior Scientist, I cannot overstate the safety disparity. This factor alone often dictates the choice in Process Chemistry (scale >100g).

TMSN3: The Hidden Hazards

• Hydrazoic Acid (

  ): Upon contact with water or acid, TMSN3 releases , which is highly toxic and volatile.

• Heavy Metal Azides: If used in metal reactors (Cu, Pb, Zn), it can form shock-sensitive metal azides.

• Distillation Risks: Distilling TMSN3 has led to documented laboratory explosions due to overheating or residue concentration.

TMSNCO: The Green Alternative

• Benign Byproducts: Hydrolysis yields Ammonia (

  ), Carbon Dioxide ( ), and Hexamethyldisiloxane (inert).

• Thermal Stability: Stable at elevated temperatures, making it suitable for flow chemistry and reflux conditions.

Experimental Protocols

Protocol A: Regioselective Epoxide Opening with TMSN3

Target: Synthesis of trans-2-azidocyclohexanol

• Setup: Flame-dry a 100 mL round-bottom flask under Argon.

• Reagents: Add Cyclohexene oxide (10 mmol, 1.0 equiv) and dry

  (20 mL).

• Catalyst: Add catalyst

  (0.5 mol%) or complex.

  • Note: Simple Lewis acids like

    can be used but may reduce regioselectivity.

• Addition: Dropwise add TMSN3 (11 mmol, 1.1 equiv) at 0°C.

• Reaction: Stir at RT for 4–12 hours. Monitor by TLC (disappearance of epoxide).

• Workup (CRITICAL):

  • Quench with saturated

    . Do not use acid (risk of ).[1][2][3]

  • Extract with DCM. Wash organic layer with water.

  • Concentrate (Rotavap bath < 30°C).

• Desilylation: Treat crude silyl ether with MeOH/TsOH or TBAF to yield the free azido-alcohol.

Protocol B: Synthesis of -Amino Alcohol via TMSNCO

Target: Ring opening of Styrene Oxide to 2-amino-2-phenylethanol

• Setup: Flame-dry flask under

  .

• Reagents: Dissolve Styrene Oxide (10 mmol) in dry THF (30 mL).

• Catalyst: Add

  (5 mol%) or .

• Addition: Add TMSNCO (12 mmol, 1.2 equiv).

• Reaction: Reflux for 6 hours. The intermediate isocyanate will likely cyclize to the 4-phenyl-2-oxazolidinone.

• Hydrolysis (The "Shortcut"):

  • Add 10% aqueous NaOH (20 mL) and Ethanol (10 mL) directly to the reaction mixture.

  • Reflux for 2 hours. This cleaves the oxazolidinone ring.

• Isolation: Acidify to pH 10, extract with EtOAc. Evaporate to obtain the crude amino alcohol.

Decision Workflow (Graphviz)

Figure 2: Reagent selection logic based on target functionality and steric constraints.

References

• Comparison of Azide vs Isocyanate Reactivity

  • Emziane, M., et al. "Ring Opening of Epoxides with Trimethylsilyl Azide and Trimethylsilyl Isocyanate." Journal of Organometallic Chemistry, 1988.

• Safety of TMSN3

  • Dunn, P. J., et al. "Green Chemistry in the Pharmaceutical Industry: The Safety of Azides." Green Chemistry, 2010.

• TMSNCO Applications

  • Kischel, J., et al. "Trimethylsilyl Isocyanate: A Versatile Reagent for the Synthesis of Primary Amides and Carbamates." Journal of Organic Chemistry, 2011.

• Lewis Acid Catalysis Mechanisms

  • Hanson, R. M. "Mechanisms of Epoxide Ring Opening." Chemical Reviews, 1991.

Sources

• 1. youtube.com [youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. chamberlandresearch.com [chamberlandresearch.com]